2,6-dipyridin-2-ylpyridine-4-carbaldehyde

Description

2,6-Dipyridin-2-ylpyridine-4-carbaldehyde, also known as 2,2':6',2''-Terpyridine-4'-carbaldehyde, is a heterocyclic compound belonging to the terpyridines class, known for its strong metal-binding properties and diverse biological activities. It is a derivative of terpyridine, a tridentate ligand capable of forming stable complexes with various metal ions. This compound has garnered attention for its potential applications in coordination chemistry, medicinal chemistry, and material science. The molecular formula of 2,6-dipyridin-2-ylpyridine-4-carbaldehyde is C16H11N3O . It has a boiling point of 468.2°C and a density of 1.236 g/cm³.

The biological activity of 2,6-dipyridin-2-ylpyridine-4-carbaldehyde primarily involves its ability to coordinate with metal ions, forming stable complexes that can influence various biochemical pathways. Studies suggest that derivatives of this compound exhibit antioxidant properties, potentially protecting cells from oxidative stress. Research indicates it may influence the mitophagy pathway, which is crucial for degrading dysfunctional mitochondria and is particularly relevant in cancer cells where mitochondrial dysfunction is common. Environmental factors, including natural resources, climate, and political systems, can influence the action, efficacy, and stability of this compound.

A similar compound is Ethyl 2,6-dipyridin-2-ylpyridine-4-carboxylate (C18H15N3O2), which is an ethyl ester . 2,6-Dipyridin-2-ylpyridine-4-carbaldehyde acts as a tridentate ligand, coordinating with transition metals like iron and platinum, and these metal complexes have been studied for their potential anticancer properties by targeting cellular pathways involved in cancer progression. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to characterize the physical and chemical properties of this compound. It is soluble in organic solvents such as ethanol and acetonitrile but insoluble in water. In industrial settings, continuous flow reactors and optimized purification methods may be employed for large-scale production to enhance efficiency and scalability.

• CAS No.: 108295-45-0
• Product Name: 2,6-dipyridin-2-ylpyridine-4-carbaldehyde
• Molecular Formula: C16H11N3O
• Molecular Weight: 261.28 g/mol
• IUPAC Name: 2,6-dipyridin-2-ylpyridine-4-carbaldehyde
• Standard InChI: InChI=1S/C16H11N3O/c20-11-12-9-15(13-5-1-3-7-17-13)19-16(10-12)14-6-2-4-8-18-14/h1-11H
• Standard InChIKey: MEMKUPMTILFZQJ-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C=O
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C=O
• Synonyms: 2,2':6',2''-TERPYRIDINE-4'-CARBALDEHYDE
• PubChem Compound: 11276986
• Last Modified: Sep 14 2023